Cas no 2000681-24-1 (3-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid)

• Product Name: 3-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid
• CAS No: 2000681-24-1
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 5944413
• PubChem ID: 165861126
• Update Time: 2025-10-14

3-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid
• 3-amino-3-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}butanoic acid
• 2000681-24-1
• EN300-1286765

• Inchi： 1S/C13H24N2O5/c1-12(2,3)20-11(18)15-5-6-19-9(8-15)13(4,14)7-10(16)17/h9H,5-8,14H2,1-4H3,(H,16,17)
• InChI Key： FTUSFWDPRWYEPI-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(C)(CC(=O)O)N

Computed Properties

• Exact Mass: 288.16852187g/mol
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid

Recent Advances in the Study of 3-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid (CAS: 2000681-24-1)

The compound 3-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid (CAS: 2000681-24-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique morpholine and tert-butoxycarbonyl (Boc) protected amino acid structure, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have focused on its role in the design of novel protease inhibitors and its utility in peptide mimetics, highlighting its importance in therapeutic research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and optimization strategies for 3-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid. The researchers employed a multi-step synthesis approach, starting from commercially available morpholine derivatives, to achieve high yields and purity. The study emphasized the compound's stability under various pH conditions, making it a promising candidate for further derivatization. Additionally, the Boc-protecting group was found to enhance the compound's solubility in organic solvents, facilitating its use in solid-phase peptide synthesis (SPPS).

In another groundbreaking study, researchers investigated the compound's potential as a building block for the development of kinase inhibitors. The morpholine ring, a common pharmacophore in kinase inhibitors, was functionalized with the Boc-protected amino acid moiety to create a library of analogs. Preliminary screening results indicated moderate inhibitory activity against several tyrosine kinases, suggesting its potential in oncology drug development. Further structure-activity relationship (SAR) studies are underway to optimize the compound's efficacy and selectivity.

The pharmacological properties of 3-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid have also been a subject of interest. A recent in vitro study demonstrated its low cytotoxicity in human cell lines, supporting its suitability for further preclinical evaluation. Moreover, its metabolic stability was assessed using liver microsomes, revealing a half-life that aligns with the requirements for oral bioavailability. These findings underscore the compound's potential as a lead structure in the development of new therapeutic agents.

Looking ahead, researchers are exploring the compound's applications beyond kinase inhibition. Its unique structural features make it a candidate for targeting protein-protein interactions (PPIs), a challenging yet promising area in drug discovery. Computational modeling studies are being conducted to predict its binding affinity with various protein targets, with preliminary results indicating favorable interactions with several disease-relevant proteins. These efforts are expected to pave the way for the development of novel therapeutics targeting previously undruggable pathways.

In conclusion, 3-amino-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid (CAS: 2000681-24-1) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Continued research into its synthetic accessibility, pharmacological properties, and biological activities will undoubtedly contribute to its adoption in drug discovery pipelines. The compound's versatility and favorable physicochemical properties position it as a key player in the development of next-generation therapeutics.